BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to Mecillinam-d12:
Physicochemical Properties and Analytical
Methodologies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mecillinam-d12

Cat. No.: B15556214

This technical guide provides a comprehensive overview of the physical and chemical
properties of Mecillinam-d12, a deuterated analog of the antibiotic Mecillinam. It is intended for
researchers, scientists, and professionals in drug development who are utilizing Mecillinam-
d12 as an internal standard in analytical and pharmacokinetic studies. This document details its
core properties, relevant experimental protocols for its use and analysis, and visual
representations of its mechanism of action and analytical workflows.

Core Physicochemical Properties

Mecillinam-d12 is a stable, deuterium-labeled version of Mecillinam, an amidinopenicillin
antibiotic.[1] The incorporation of twelve deuterium atoms provides a distinct mass difference,
making it an ideal internal standard for mass spectrometry-based quantification of Mecillinam in
biological matrices.[2]

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of Mecillinam-d12
and its non-labeled parent compound, Mecillinam.

Table 1: Physicochemical Properties of Mecillinam-d12
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Property Value Reference(s)

Molecular Formula C15H11D12N303S [3114]

Molecular Weight 337.50 g/mol [3114]

Appearance Pale Yellow Solid [3]
(2S,5R,6R)-6-(((E)-(azepan-1-
yl-d12)methylene)amino)-3,3-

Synonyms dimethyl-7-oxo-4-thia-1- [3114]

azabicyclo[3.2.0]heptane-2-

carboxylic acid

Table 2: Physicochemical Properties of Mecillinam (Non-labeled)

Property Value Reference(s)
Molecular Formula C15H23Ns03S [5]
Molecular Weight 325.43 g/mol [6]
CAS Number 32887-01-7 [5]
Melting Point 156 °C (with decomposition) [7]
Solubility 0.0103 mg/mL (at 25 °C) [7]
LogP 1.3 [7]

Mechanism of Action of Mecillinam

Mecillinam exhibits a unique mechanism of action among B-lactam antibiotics. It selectively
binds to Penicillin-Binding Protein 2 (PBP2) in Gram-negative bacteria.[8][9][10] This binding
inhibits the final transpeptidation step of peptidoglycan synthesis, which is crucial for

maintaining the bacterial cell wall's integrity.[11][12] The disruption of cell wall synthesis leads

to the formation of osmotically unstable, spherical cells, and ultimately results in cell lysis.[8][9]

This specific targeting of PBP2 distinguishes it from many other penicillins that primarily target

PBPs 1 and 3.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties-of-mecillinam-d12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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